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Introduction
Exterior coatings are continually exposed to environmental stressors, primarily ultraviolet (UV)

radiation, moisture, and temperature fluctuations, which can lead to degradation of the

coating's aesthetic and protective qualities. This degradation manifests as gloss loss, color

change, chalking, cracking, and blistering.[1] To ensure the long-term performance and

durability of coatings, formulators incorporate light stabilizers.[2]

Tinuvin® 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether

functionality.[3] It is particularly effective in high-solids, acid-catalyzed automotive and industrial

coatings.[4] HALS do not absorb UV radiation but instead act as radical scavengers, inhibiting

the photo-oxidation degradation cycle of the coating binder.[5] This mechanism provides long-

term protection against surface defects.[4] The performance of Tinuvin® 123 can be

significantly enhanced when used in combination with a UV absorber (UVA), which filters

harmful UV radiation.[4][6]

Accelerated weathering testing is an essential tool for evaluating the performance of coatings

in a compressed timeframe.[5] The QUV accelerated weathering tester, which simulates the
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effects of sunlight and moisture, is a widely used method for this purpose.[7] This application

note provides a detailed protocol for conducting QUV testing of coatings containing Tinuvin®

123 in accordance with ASTM G154 and presents typical performance data.[8]

Mechanism of Action: Tinuvin® 123 in Coatings
The primary function of a HALS like Tinuvin® 123 is to protect the coating's binder from photo-

oxidative degradation. The process is a cyclic reaction where the HALS is regenerated,

allowing it to neutralize multiple free radicals during its lifetime.
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Figure 1: Mechanism of HALS Protection

Experimental Protocols
This section outlines the detailed methodology for QUV accelerated weathering testing of

coatings formulated with Tinuvin® 123.

Materials and Equipment
Coating Formulations:

Control Coating: A representative coating system (e.g., 2K acrylic clearcoat) without any

light stabilizers.

Test Coating 1: Control coating formulated with a recommended loading of Tinuvin® 123

(e.g., 1.0% by weight on binder solids).

Test Coating 2: Control coating formulated with Tinuvin® 123 (e.g., 1.0%) and a UV

absorber such as Tinuvin® 384 or Tinuvin® 400 (e.g., 2.0%).[6]

Substrate Panels: Standard test panels appropriate for the coating being tested (e.g., 3x6

inch aluminum or steel panels).

QUV Accelerated Weathering Tester: A fluorescent UV and condensation apparatus

conforming to ASTM G154.[8] The tester should be equipped with UVA-340 lamps, which

provide a good simulation of sunlight in the short-wavelength UV region.[9]

Glossmeter: 60° glossmeter for measuring specular gloss.

Spectrocolorimeter: For measuring color change (ΔE*).

Microscope: For visual inspection of cracking, blistering, and chalking.

Panel Preparation
Prepare the substrate panels according to standard industry practices (e.g., cleaning,

pretreatment).
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Apply the control and test coating formulations to the panels at a uniform and specified dry

film thickness.

Allow the coated panels to cure completely according to the manufacturer's

recommendations before testing.

Measure and record the initial 60° gloss and color coordinates (Lab*) of each panel.

QUV Test Procedure
The following workflow outlines the QUV testing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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